Cas no 137919-79-0 (Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-)

• Product Name: Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-
• CAS No: 137919-79-0
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 1248222
• Update Time: 2024-08-04

Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(4-bromobenzoyl)-5-methyl-

• Inchi： 1S/C14H15BrO2/c1-9-2-7-12(13(16)8-9)14(17)10-3-5-11(15)6-4-10/h3-6,9,12H,2,7-8H2,1H3
• InChI Key： AOPBFYNMEPOXSR-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)CCC1C(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 294.02555

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±40.0 °C(Predicted)
• PSA: 34.14
• pka: 9.60±0.40(Predicted)